Cas no 1784007-07-3 (1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-
• CAS No: 1784007-07-3
• MF: C₅H₅BrN₂O₃
• MW: 221.008800268173
• CID: 5938224
• PubChem ID: 83866848
• Update Time: 2025-06-08

1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-
• 4-Bromo-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-713529
• 4-Bromo-5-hydroxy-1-methyl-1H-pyrazole-3-carboxylicacid
• 1784007-07-3

• Inchi： 1S/C5H5BrN2O3/c1-8-4(9)2(6)3(7-8)5(10)11/h9H,1H3,(H,10,11)
• InChI Key： VBFAHHZLPJSGBQ-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(Br)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 219.94835g/mol
• Monoisotopic Mass: 219.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 2.13±0.1 g/cm3(Predicted)
• Boiling Point: 388.3±42.0 °C(Predicted)
• pka: 2.58±0.10(Predicted)

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-

1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- (CAS No. 1784007-07-3)

1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- (CAS No. 1784007-07-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological activities and potential therapeutic applications. The presence of the bromo and hydroxy functional groups, along with the methyl substitution, imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development activities.

The structure of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- is characterized by a pyrazole ring with a carboxylic acid group at the 3-position. The 4-bromo and 5-hydroxy substituents provide additional reactivity and functional diversity, while the methyl group at the 1-position enhances the molecule's stability and solubility. These structural features contribute to the compound's ability to interact with various biological targets, including enzymes, receptors, and signaling pathways.

Recent research has highlighted the potential of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- has also been investigated for its antimicrobial properties. Research has demonstrated that this compound can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests potential applications in the development of novel antibiotics to combat drug-resistant infections.

Another area of interest is the anticancer potential of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- could be developed as a lead compound for cancer therapy.

The pharmacokinetic properties of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- have also been studied to evaluate its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. However, further optimization may be required to enhance its pharmacological properties and reduce potential side effects.

In terms of synthesis, 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl- can be prepared through a multi-step process involving several chemical reactions. One common approach involves the condensation of an appropriate hydrazine derivative with an acyl chloride or ester to form the pyrazole ring. Subsequent bromination and hydroxylation steps are then carried out to introduce the desired functional groups. The final step typically involves methylation to complete the synthesis of the target compound. This synthetic route provides a flexible platform for modifying the structure of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-, allowing researchers to explore a wide range of analogs with enhanced biological activities.

The safety profile of 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-, while not fully characterized at this stage, is an important consideration for its development as a therapeutic agent. Initial toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses. However, more comprehensive safety assessments are needed to ensure its long-term safety in humans. These studies will include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-hydroxy-1-methyl-, (CAS No. 1784007-07-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, antimicrobial drugs, and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant promise for advancing medical treatments in various fields.